![molecular formula C21H19FN4O3S B606050 2-Fluoro-4-(2-methyl-8-((3-(methylsulfonyl)benzyl)amino)imidazo[1,2-a]pyrazin-3-yl)phenol CAS No. 1436383-95-7](/img/structure/B606050.png)
2-Fluoro-4-(2-methyl-8-((3-(methylsulfonyl)benzyl)amino)imidazo[1,2-a]pyrazin-3-yl)phenol
Overview
Description
This compound is a chemical substance with the CAS number 1436383-95-7 . It is used in scientific research and exhibits diverse properties, holding potential in various fields of study, including medicinal chemistry and drug discovery.
Molecular Structure Analysis
The molecular formula of this compound is C21H19FN4O3S . It has an average mass of 426.464 Da and a monoisotopic mass of 426.116180 Da .Scientific Research Applications
Antiviral Activity
The compound exhibits significant antiviral activity, specifically against enteroviruses and rhinoviruses. It targets host cell factor phosphatidylinositol 4-kinase IIIβ, essential for enterovirus replication. This inhibition is evidenced by its capacity to reduce PI 4-phosphate levels in the Golgi complex of cells, impacting virus replication (van der Schaar et al., 2013).
Synthesis and Conformation
The synthesis and conformational studies of related chemical structures have been investigated. These studies provide insights into the molecular interactions and structural characteristics that could influence the biological activity and stability of similar compounds (Glaçon & Seela, 2004).
Fluorescence Properties
Research into similar compounds has led to the development of a Zn²⁺ fluorescent probe, showcasing the potential of these chemicals in bioimaging and analytical applications. The synthesized compound demonstrates strong fluorescence when coordinated with Zn²⁺, highlighting its utility in fluorescence-based techniques (Zheng Wen-yao, 2012).
Drug Discovery
The compound and its analogues have been explored in drug discovery, particularly as kinase inhibitors. Their properties have been investigated in the context of GPR39 agonism, demonstrating the versatility of these molecules in targeting various biological pathways (Sato et al., 2016).
Bioorganic Chemistry
Studies in bioorganic chemistry have explored the synthesis and biological activities of similar compounds. These investigations are crucial in understanding their potential therapeutic applications, including their role as antiulcer agents and in modulating various biological receptors (Jismy et al., 2019).
properties
IUPAC Name |
2-fluoro-4-[2-methyl-8-[(3-methylsulfonylphenyl)methylamino]imidazo[1,2-a]pyrazin-3-yl]phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN4O3S/c1-13-19(15-6-7-18(27)17(22)11-15)26-9-8-23-20(21(26)25-13)24-12-14-4-3-5-16(10-14)30(2,28)29/h3-11,27H,12H2,1-2H3,(H,23,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMHZCCZYPHJVMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CN=C(C2=N1)NCC3=CC(=CC=C3)S(=O)(=O)C)C4=CC(=C(C=C4)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN4O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-(2-methyl-8-((3-(methylsulfonyl)benzyl)amino)imidazo[1,2-a]pyrazin-3-yl)phenol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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